Cas no 1260925-34-5 (N-butyl-2-{[3-(3-methylbutyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide)

• Product Name: N-butyl-2-{[3-(3-methylbutyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
• CAS No: 1260925-34-5
• MF: C₁₇H₂₅N₃O₂S₂
• MW: 367.529301404953
• CID: 5321046
• Update Time: 2025-10-31

N-butyl-2-{[3-(3-methylbutyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
• N-butyl-2-[3-(3-methylbutyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• STL073367
• N-butyl-2-((3-isopentyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide
• N-butyl-2-{[3-(3-methylbutyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• Inchi： 1S/C17H25N3O2S2/c1-4-5-8-18-14(21)11-24-17-19-13-7-10-23-15(13)16(22)20(17)9-6-12(2)3/h7,10,12H,4-6,8-9,11H2,1-3H3,(H,18,21)
• InChI Key： HHLYFKZYNHTDCU-UHFFFAOYSA-N
• SMILES： S(CC(NCCCC)=O)C1=NC2C=CSC=2C(N1CCC(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 483
• XLogP3: 4.1
• Topological Polar Surface Area: 115

Additional information on N-butyl-2-{[3-(3-methylbutyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

Introduction to N-butyl-2-{[3-(3-methylbutyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide (CAS No. 1260925-34-5)

N-butyl-2-{[3-(3-methylbutyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 1260925-34-5, belongs to a class of molecules known for their potential applications in drug development. The intricate structure of this molecule, featuring a thieno[3,2-d]pyrimidine core, makes it a subject of interest for scientists exploring novel therapeutic agents.

The thieno[3,2-d]pyrimidine scaffold is a heterocyclic compound that has been widely studied for its biological activity. This particular scaffold is known to exhibit a range of pharmacological effects, making it a valuable component in the design of new drugs. The presence of a sulfanyl group and an acetamide moiety further enhances the compound's potential as a pharmacophore. These functional groups are often involved in critical interactions with biological targets, which can modulate various cellular processes.

Recent advancements in chemical biology have highlighted the importance of N-butyl-substituted compounds in drug discovery. The butyl group, in particular, can influence the pharmacokinetic properties of a molecule, including its solubility and metabolic stability. In the case of N-butyl-2-{[3-(3-methylbutyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide, the butyl substituent may contribute to improved bioavailability and target binding affinity. This has led to increased interest in exploring its potential as a lead compound for further development.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The thieno[3,2-d]pyrimidine core is structurally analogous to several FDA-approved drugs that target various therapeutic areas. This similarity suggests that N-butyl-2-{[3-(3-methylbutyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide may possess similar biological activities. However, its unique substitution pattern and functional groups may also confer distinct properties that could make it more effective or selective in certain contexts.

Current research in this area is focused on understanding the mechanisms of action of thieno[3,2-d]pyrimidine derivatives. Studies have shown that these compounds can interact with multiple biological pathways, including those involved in inflammation, cancer, and neurodegeneration. The sulfanyl and acetamide groups are particularly noteworthy, as they are known to participate in hydrogen bonding and hydrophobic interactions with biological targets. These interactions are crucial for modulating the activity of enzymes and receptors involved in disease processes.

The synthesis of N-butyl-2-{[3-(3-methylbutyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as catalytic hydrogenation and protecting group strategies have been employed to achieve the desired structure. These synthetic approaches not only highlight the complexity of the molecule but also demonstrate the expertise required to produce it on a scalable basis.

In terms of potential applications, N-butyl-2-{[3-(3-methylbutyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide shows promise as a starting point for drug development. Its structural features suggest that it could be modified to enhance its potency or selectivity for specific targets. Researchers are exploring various derivatives to optimize their pharmacological profiles. Additionally, computational methods such as molecular docking and quantitative structure-property relationships (QSPR) are being used to predict the behavior of these compounds before they are synthesized.

The role of computational chemistry in drug discovery cannot be overstated. By leveraging powerful computational tools, scientists can rapidly screen large libraries of compounds for potential activity. This approach has significantly accelerated the process of identifying promising candidates for further investigation. In the case of N-butyl-2-{[3-(3-methylbutyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide, computational studies have provided valuable insights into its binding interactions with biological targets.

Future research directions include exploring the pharmacokinetic properties of this compound and evaluating its safety profile in preclinical studies. These studies will provide critical data on how well the compound is absorbed, distributed, metabolized, and excreted by the body. Understanding these parameters is essential for determining whether it has the potential to become a viable therapeutic agent.

The development of new drugs is a complex and iterative process that requires collaboration across multiple disciplines. Chemists play a crucial role in designing and synthesizing novel compounds like N-butyl-2-{[3-(3-methylbutyl)-4-oxysoxthienopyrimidin]}sulfonylacetanilide (CAS No: 12609). Biologists provide insights into how these compounds interact with biological systems at molecular level while medicinal chemists optimize their structures for improved efficacy safety . Pharmaceutical companies invest substantial resources into this endeavor recognizing that each breakthrough brings them closer toward addressing unmet medical needs worldwide .